N-[(4-Benzoylphenyl)methyl]-N,N,4-trimethyl-3-oxopentan-1-aminium bromide

Specification

• CAS No.: 184006-62-0
• Molecular Formula: C22H28BrNO2
• Molecular Weight: 418.375
• IUPAC Name: (4-benzoylphenyl)methyl-dimethyl-(4-methyl-3-oxopentyl)azanium;bromide
• Standard InChI: InChI=1S/C22H28NO2.BrH/c1-17(2)21(24)14-15-23(3,4)16-18-10-12-20(13-11-18)22(25)19-8-6-5-7-9-19;/h5-13,17H,14-16H2,1-4H3;1H/q+1;/p-1
• Standard InChI Key: KRFYKNYEHQNWPD-UHFFFAOYSA-M
• SMILES: CC(C)C(=O)CC[N+](C)(C)CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2.[Br-]

Introduction

Potential Applications

Quaternary ammonium compounds are widely used across various fields due to their unique chemical properties:

• Pharmaceuticals:

  • May act as an antimicrobial agent due to its cationic nature, disrupting microbial membranes.

  • Could serve as an intermediate in drug synthesis or as a targeting moiety in drug delivery systems.

• Surfactants:

  • Quaternary ammonium salts are often employed as surfactants or emulsifiers in industrial and cosmetic formulations.

• Catalysis:

  • The compound could function as a phase-transfer catalyst in organic synthesis, aiding reactions between immiscible phases.

• Analytical Chemistry:

  • May be used in ion-pair chromatography or other analytical techniques due to its ionic character.

Research Considerations

To fully characterize this compound, the following experimental techniques would be essential:

• Spectroscopy:

  • NMR (Proton and Carbon): To confirm the chemical environment of hydrogen and carbon atoms.

  • FTIR: To identify functional groups (e.g., carbonyl and ammonium groups).

  • UV-Vis: To study electronic transitions, especially if aromatic groups are present.

• Mass Spectrometry (MS):

  • To determine the exact molecular weight and confirm the presence of the bromide counterion.

• X-Ray Crystallography:

  • To elucidate the precise three-dimensional structure of the compound.

• Thermal Analysis:

  • Techniques like DSC (Differential Scanning Calorimetry) could provide insights into melting point and thermal stability.